Cas no 2229382-68-5 (3-(2-ethynylphenyl)methylpyrrolidine)

• Product Name: 3-(2-ethynylphenyl)methylpyrrolidine
• CAS No: 2229382-68-5
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• CID: 6241791
• PubChem ID: 165651182
• Update Time: 2025-10-29

3-(2-ethynylphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethynylphenyl)methylpyrrolidine
• 2229382-68-5
• EN300-1813752
• 3-[(2-ethynylphenyl)methyl]pyrrolidine

• Inchi： 1S/C13H15N/c1-2-12-5-3-4-6-13(12)9-11-7-8-14-10-11/h1,3-6,11,14H,7-10H2
• InChI Key： AYJGRONZPVEIOU-UHFFFAOYSA-N
• SMILES： N1CCC(CC2C=CC=CC=2C#C)C1

Computed Properties

• Exact Mass: 185.120449483g/mol
• Monoisotopic Mass: 185.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Additional information on 3-(2-ethynylphenyl)methylpyrrolidine

Introduction to 3-(2-ethynylphenyl)methylpyrrolidine (CAS No: 2229382-68-5)

3-(2-ethynylphenyl)methylpyrrolidine, identified by the Chemical Abstracts Service Number (CAS No) 2229382-68-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a pyrrolidine core conjugated with a phenyl ring substituted with an ethynyl group, has garnered attention due to its unique structural and functional properties. The combination of these structural elements suggests potential applications in the development of novel therapeutic agents, particularly in areas such as central nervous system (CNS) disorders, pain management, and neurodegenerative diseases.

The pyrrolidine moiety is a common pharmacophore in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. Its cyclic structure provides a rigid framework that can optimize binding affinity and selectivity. In contrast, the phenyl ring with an ethynyl substituent introduces hydrophobicity and electronic properties that can influence the compound's pharmacokinetic behavior. This dual functionality makes 3-(2-ethynylphenyl)methylpyrrolidine a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that the ethynyl group can engage in π-stacking interactions with aromatic residues in protein targets, while the pyrrolidine ring can form hydrogen bonds or hydrophobic interactions. Such interactions are critical for designing molecules with enhanced affinity and reduced off-target effects.

One of the most compelling aspects of 3-(2-ethynylphenyl)methylpyrrolidine is its potential in modulating neurotransmitter systems. The compound's structural features are reminiscent of known bioactive molecules that influence serotonin and dopamine pathways, which are implicated in conditions such as depression, anxiety, and Parkinson's disease. Preclinical studies have begun to explore its effects on these pathways, with initial findings suggesting promising activity in animal models.

The synthesis of 3-(2-ethynylphenyl)methylpyrrolidine presents unique challenges due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds between the pyrrolidine and phenyl rings. Additionally, protecting group strategies have been employed to ensure regioselectivity during multi-step syntheses.

In terms of pharmacokinetic properties, 3-(2-ethynylphenyl)methylpyrrolidine exhibits favorable solubility characteristics, which is essential for formulation development. Its moderate lipophilicity allows for efficient absorption across biological membranes while minimizing renal clearance. These properties make it an attractive candidate for oral administration, a route that is often preferred in clinical settings.

Ethical considerations are paramount when evaluating new pharmaceutical candidates like 3-(2-ethynylphenyl)methylpyrrolidine. Rigorous preclinical toxicology studies are necessary to assess potential side effects and ensure safety before human trials can commence. These studies include evaluations of acute toxicity, chronic toxicity, and genotoxicity to provide a comprehensive safety profile.

The regulatory landscape for new drug development is another critical factor that influences the progression of 3-(2-ethynylphenyl)methylpyrrolidine from bench to market. Compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is essential for successful approval. This involves submitting detailed documentation on chemical synthesis, pharmacological activity, safety data, and clinical efficacy.

Collaborations between academic institutions and pharmaceutical companies are increasingly common in the development of novel compounds like 3-(2-ethynylphenyl)methylpyrrolidine. Such partnerships leverage complementary expertise and resources to accelerate research timelines and enhance the likelihood of success. Open science initiatives also play a role by facilitating data sharing and collaboration across global research communities.

The future prospects for 3-(2-ethynylphenyl)methylpyrrolidine are bright, given its unique structural features and potential therapeutic applications. Continued research into its mechanism of action will be crucial for optimizing its clinical utility. Additionally, exploring analogs or derivatives may uncover even more effective molecules with improved pharmacokinetic profiles.

In conclusion,3-(2-ethynylphenyl)methylpyrrolidine (CAS No: 2229382-68-5) represents a significant advancement in pharmaceutical chemistry with potential implications for treating various CNS disorders. Its innovative design, combined with promising preclinical results, positions it as a valuable compound for further investigation. As research progresses, this molecule may pave the way for new treatments that address unmet medical needs.